![molecular formula C5H5ClF6O2S B6245312 4,4,4-trifluoro-3-(trifluoromethyl)butane-1-sulfonyl chloride CAS No. 2353171-58-9](/img/no-structure.png)
4,4,4-trifluoro-3-(trifluoromethyl)butane-1-sulfonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4,4,4-Trifluoro-3-(trifluoromethyl)butane-1-sulfonyl chloride is a chemical compound with the CAS Number: 2353171-58-9 . It has a molecular weight of 278.6 . The IUPAC name for this compound is 4,4,4-trifluoro-3-(trifluoromethyl)butane-1-sulfonyl chloride .
Molecular Structure Analysis
The InChI code for 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1-sulfonyl chloride is 1S/C5H5ClF6O2S/c6-15(13,14)2-1-3(4(7,8)9)5(10,11)12/h3H,1-2H2 . This code provides a standard way to encode the compound’s molecular structure and formula.Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,4-trifluoro-3-(trifluoromethyl)butane-1-sulfonyl chloride involves the reaction of 4,4,4-trifluoro-3-(trifluoromethyl)butane-1-sulfonyl fluoride with thionyl chloride.", "Starting Materials": [ "4,4,4-trifluoro-3-(trifluoromethyl)butane-1-sulfonyl fluoride", "Thionyl chloride" ], "Reaction": [ "Add 4,4,4-trifluoro-3-(trifluoromethyl)butane-1-sulfonyl fluoride to a flask", "Add thionyl chloride dropwise to the flask while stirring", "Heat the mixture to reflux for 2 hours", "Cool the mixture to room temperature", "Filter the mixture to remove any solids", "Concentrate the filtrate under reduced pressure to obtain 4,4,4-trifluoro-3-(trifluoromethyl)butane-1-sulfonyl chloride as a colorless liquid" ] } | |
CAS RN |
2353171-58-9 |
Molecular Formula |
C5H5ClF6O2S |
Molecular Weight |
278.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.